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Introduction

Zinc gluconate, the zinc salt of gluconic acid, is a widely utilized compound in the
pharmaceutical, nutraceutical, and cosmetic industries. Its popularity stems from its excellent
bioavailability and favorable safety profile, making it a preferred choice for zinc
supplementation and various therapeutic applications.[1][2] This technical guide provides an in-
depth overview of the core physicochemical properties of zinc gluconate, supported by
experimental methodologies and visual representations of its biological context and analytical
workflows.

Physicochemical Properties

Zinc gluconate is an ionic compound composed of a zinc(ll) cation and two gluconate anions.
[2] It typically presents as a white to off-white crystalline or granular powder.[3][4] The
compound is generally odorless with a slightly astringent taste.[4]

Table 1: General Physicochemical Properties of Zinc
Gluconate
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Property Value References
Molecular Formula C12H22014Zn [1]

Molecular Weight 455.68 g/mol (anhydrous) [1]

509.73 g/mol (trihydrate) [3]

White to off-white crystalline or
Appearance [31[4]
granular powder

Odor Odorless [4]
Taste Slightly astringent [4]
Melting Point 172-175 °C [2][3]
pKa (Strongest Acidic) 3.39 [5]

Solubility Profile

Zinc gluconate exhibits high solubility in water, a key property contributing to its excellent
bioavailability. Its solubility is influenced by temperature and pH. It is practically insoluble in
most organic solvents.

Table 2: Solubility of Zinc Gluconate
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Solvent Solubility Temperature (°C) References
Water ~19.3 g/100 mL 20 [3]
55-65 g/100 mL 25 [6]

Ethanol Insoluble/Practically Ambient 3]

Insoluble
Methanol ~10-15 g/100 mL 25 [6]
Chloroform Insoluble Ambient [3]
Ether Insoluble Ambient [3]
Acetone <0.1 g/100 mL Ambient [6]
DMF ~3-5 g/100 mL Ambient [6]
Stability

The stability of zinc gluconate is a critical factor in its formulation and storage. It is relatively

stable under neutral to acidic conditions but exhibits poor stability in alkaline environments.

e pH Stability: Zinc gluconate solutions are most stable within a pH range of 4 to 7. In alkaline

conditions (pH > 8), the formation of zinc hydroxide precipitate can occur, reducing its

effectiveness.[3][6]

o Thermal Stability: At room temperature, zinc gluconate demonstrates good thermal stability.

However, decomposition may occur at temperatures above 200°C, leading to the loss of

crystal water and potential formation of zinc oxide, carbon dioxide, and water.[3]

o Photostability: Zinc gluconate has some sensitivity to light and should be stored in dark

conditions to prevent photochemical reactions that could alter its structure and properties.[3]

e Hygroscopicity: Zinc gluconate is known to be hygroscopic and should be stored in well-

closed containers to protect it from atmospheric moisture.[7]

Crystal Structure
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While detailed crystallographic data with unit cell parameters are not readily available in the
public domain, X-ray diffraction (XRD) studies have been conducted. These studies confirm the
crystalline nature of zinc gluconate hydrate. The precursor in some synthesis methods may be
amorphous, but the final product exhibits a crystalline structure.

Biological Context: Zinc Signaling in the Immune
System

Zinc gluconate serves as a source of zinc ions (Zn2*), which are crucial for a vast array of
biological processes, including immune function. Zinc ions act as signaling molecules,
modulating intracellular pathways in both innate and adaptive immune cells.[8][9] The
homeostasis of intracellular zinc is tightly regulated by zinc transporters (ZIP and ZnT families)
and metallothioneins.[8][10]

A simplified representation of the role of zinc in T-cell receptor (TCR) signaling is depicted
below. Upon TCR activation, there is an influx of zinc into the T-cell, which is essential for the
proper propagation of the downstream signaling cascade that leads to T-cell activation and
cytokine production.[8]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5107842/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5748737/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5107842/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11158020/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5107842/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Extracellular Space

Antigen Presenting Cell (APC)

AmtigeP

T-Cell Receptor (TCR)

I—:m—) =
\ """ T Modafates
2

T-Cell

e Gene Transcription Cytokine Producti

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Sample and Standard
Preparation

Injection

HPLC System

Chromatographic Separation
(C18 Column)

UV Detection (210 nm)

Data Acquisition
(Chromatogram)

!

Data Analysis and
Quantification

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15566134?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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